2-Carbamoyl-5-cyclopropoxynicotinic acid

• Molecular Formula: C10H10N2O4
• Molecular Weight: 222.20 g/mol
• IUPAC Name: 2-carbamoyl-5-cyclopropyloxypyridine-3-carboxylic acid
• InChI: InChI=1S/C10H10N2O4/c11-9(13)8-7(10(14)15)3-6(4-12-8)16-5-1-2-5/h3-5H,1-2H2,(H2,11,13)(H,14,15)
• InChI Key: GGXGHUFFPFOBOP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)C(=O)N)C(=O)O

Description

2-Carbamoyl-5-cyclopropoxynicotinic acid is a nicotinic acid derivative featuring a pyridine ring substituted with a carbamoyl (-CONH₂) group at the 2-position and a cyclopropoxy (-O-C₃H₅) moiety at the 5-position. This compound’s structural uniqueness lies in the combination of a hydrogen-bond-donating carbamoyl group and a sterically constrained cyclopropoxy substituent.

Preparation Methods

The synthesis of 2-Carbamoyl-5-cyclopropoxynicotinic acid can be achieved through several synthetic routes. One common method involves the reaction of nicotinic acid derivatives with appropriate reagents to introduce the carbamoyl and cyclopropoxy groups. The reaction conditions typically involve the use of organic solvents and catalysts to facilitate the desired transformations . Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity, often employing large-scale reactors and continuous flow processes.

Chemical Reactions Analysis

2-Carbamoyl-5-cyclopropoxynicotinic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride . Substitution reactions may involve nucleophiles like amines or alcohols, leading to the formation of derivatives with different functional groups. The major products formed from these reactions depend on the specific reagents and conditions used, but they often include modified nicotinic acid derivatives with altered chemical properties.

Scientific Research Applications

2-Carbamoyl-5-cyclopropoxynicotinic acid has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals . In biology, it may be studied for its potential interactions with biological targets, such as enzymes or receptors, which could lead to the discovery of new therapeutic agents . In medicine, its derivatives might be explored for their potential as drugs for treating various diseases. Additionally, in industry, it can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-Carbamoyl-5-cyclopropoxynicotinic acid involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems . The carbamoyl group may participate in hydrogen bonding or other interactions with these targets, influencing their activity. The cyclopropoxy group can also affect the compound’s overall conformation and binding affinity. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects in biological assays.

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Their Properties

Compound Name	CAS Number	Core Structure	Substituents	Similarity Score*	Key Differences vs. Target Compound
2-Chloro-6-methylpyrimidine-4-carboxylic acid	89581-58-8	Pyrimidine	2-Cl, 6-CH₃	N/A	Pyrimidine vs. pyridine core; halogen vs. carbamoyl
2-Cyclopropyl-pyrimidine-5-carboxylic acid	648423-79-4	Pyrimidine	2-Cyclopropyl	0.87	Pyrimidine core; lacks carbamoyl and ether oxygen
2-Methylpyrimidine-5-carboxylic acid	74356-36-8	Pyrimidine	2-CH₃	0.87	Methyl vs. cyclopropoxy; pyrimidine core
2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	Pyrimidine	2-CF₃	0.73	Electron-withdrawing CF₃ vs. carbamoyl

*Similarity scores (0–1 scale) based on structural overlap algorithms; higher scores indicate greater resemblance .

Core Structure Differences

• Pyridine vs. Pyrimidine: The target compound’s pyridine core (a six-membered ring with one nitrogen) contrasts with pyrimidine analogs (two nitrogens).
• Substituent Positioning : The 5-cyclopropoxy group in the target compound occupies a meta position relative to the carboxylic acid, whereas analogs like 2-cyclopropyl-pyrimidine-5-carboxylic acid place the cyclopropyl at the ortho position, altering steric and electronic profiles .

Functional Group Analysis

• Carbamoyl (-CONH₂) vs. Halogen/Trifluoromethyl: The carbamoyl group enhances hydrogen-bond donor/acceptor capacity compared to halogens (e.g., Cl) or CF₃, which are primarily electron-withdrawing. This difference may affect solubility and biological target interactions.
• Cyclopropoxy vs. Methyl : The cyclopropoxy group introduces steric strain and lipophilicity, whereas methyl substituents (e.g., 2-methylpyrimidine-5-carboxylic acid) offer simpler hydrophobicity without conformational constraints .

Physicochemical Implications

• Acidity : Pyridine-3-carboxylic acids (nicotinic acid derivatives) typically exhibit pKa values ~2.5–3.0 for the carboxylic proton. Substituents like carbamoyl (electron-withdrawing) may lower pKa further, increasing acidity compared to methyl or cyclopropyl analogs.
• Solubility : The carbamoyl and cyclopropoxy groups likely reduce aqueous solubility relative to simpler analogs like 2-methylpyrimidine-5-carboxylic acid, which lacks bulky substituents.